Cas no 2413878-97-2 (Tert-butyl 4-[(2-hydroxy-5-methoxyphenyl)methyl]piperidine-1-carboxylate)

• Product Name: Tert-butyl 4-[(2-hydroxy-5-methoxyphenyl)methyl]piperidine-1-carboxylate
• CAS No: 2413878-97-2
• MF: C₁₈H₂₇NO₄
• MW: 321.411285638809
• CID: 6032542
• PubChem ID: 165770312
• Update Time: 2025-11-01

Tert-butyl 4-[(2-hydroxy-5-methoxyphenyl)methyl]piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 4-[(2-hydroxy-5-methoxyphenyl)methyl]piperidine-1-carboxylate
• EN300-26665006
• 2413878-97-2
• Tert-butyl 4-[(2-hydroxy-5-methoxyphenyl)methyl]piperidine-1-carboxylate

• Inchi： 1S/C18H27NO4/c1-18(2,3)23-17(21)19-9-7-13(8-10-19)11-14-12-15(22-4)5-6-16(14)20/h5-6,12-13,20H,7-11H2,1-4H3
• InChI Key： JUECECHORLXCKJ-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCC(CC2C=C(C=CC=2O)OC)CC1)=O

Computed Properties

• Exact Mass: 321.19400834g/mol
• Monoisotopic Mass: 321.19400834g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 385
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 59Ų

Additional information on Tert-butyl 4-[(2-hydroxy-5-methoxyphenyl)methyl]piperidine-1-carboxylate

Research Brief on Tert-butyl 4-[(2-hydroxy-5-methoxyphenyl)methyl]piperidine-1-carboxylate (CAS: 2413878-97-2)

Tert-butyl 4-[(2-hydroxy-5-methoxyphenyl)methyl]piperidine-1-carboxylate (CAS: 2413878-97-2) is a chemical compound of significant interest in the field of medicinal chemistry and drug discovery. This compound, characterized by its piperidine backbone and substituted phenyl group, has been the subject of recent research due to its potential applications in the development of novel therapeutic agents. The presence of both hydroxyl and methoxy functional groups on the phenyl ring, along with the tert-butyl carbamate protection, makes it a versatile intermediate for further chemical modifications.

Recent studies have focused on the synthesis and pharmacological evaluation of derivatives based on this scaffold. A 2023 publication in the Journal of Medicinal Chemistry highlighted its role as a key intermediate in the synthesis of serotonin receptor modulators. The researchers demonstrated that structural analogs of this compound exhibit high affinity for 5-HT_2A and 5-HT₇ receptors, suggesting potential applications in the treatment of neurological disorders such as depression and schizophrenia.

In addition to its neurological applications, Tert-butyl 4-[(2-hydroxy-5-methoxyphenyl)methyl]piperidine-1-carboxylate has shown promise in oncology research. A preclinical study published in Bioorganic & Medicinal Chemistry Letters reported that certain derivatives of this compound exhibit potent inhibitory activity against histone deacetylases (HDACs), a class of enzymes implicated in cancer progression. The study identified specific structural features, including the 2-hydroxy-5-methoxyphenyl moiety, as critical for HDAC inhibition.

The synthetic accessibility of this compound has also been a focus of recent research. A 2024 paper in Organic Process Research & Development described an optimized, scalable synthesis route with improved yield and purity. The authors emphasized the importance of this advancement for large-scale production, which is essential for further pharmacological evaluation and potential commercialization.

Looking ahead, researchers are exploring the potential of Tert-butyl 4-[(2-hydroxy-5-methoxyphenyl)methyl]piperidine-1-carboxylate as a building block for more complex drug candidates. Its unique combination of functional groups allows for diverse chemical transformations, making it a valuable tool in medicinal chemistry. Future studies are expected to focus on structure-activity relationship (SAR) analyses to optimize its pharmacological properties and reduce potential off-target effects.